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Compound of Interest

Compound Name: Cefpiramide

Cat. No.: B047137

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cefpiramide is a third-generation cephalosporin antibiotic with a broad spectrum of activity
against various Gram-positive and Gram-negative bacteria. Accurate in vitro susceptibility
testing is crucial for determining its potential efficacy against clinical isolates and for monitoring
the emergence of resistance. These application notes provide detailed protocols for
determining the susceptibility of bacterial isolates to Cefpiramide using standardized methods
such as disk diffusion, broth microdilution, and agar dilution.

Disclaimer: Cefpiramide is an older antimicrobial agent. As of the latest revisions, it is not
included in the current clinical breakpoint tables from the Clinical and Laboratory Standards
Institute (CLSI) M100 series or the European Committee on Antimicrobial Susceptibility Testing
(EUCAST). The interpretive criteria provided in this document are based on historical data and
should be used as a reference. It is recommended that laboratories establish their own quality
control ranges and interpretive criteria based on contemporary wild-type organism populations
and pharmacokinetic/pharmacodynamic data if Cefpiramide is to be used for clinical purposes.

Data Presentation
Table 1: Historical Interpretive Criteria for Cefpiramide
Susceptibility Testing
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These criteria are based on historical data and may not be reflective of current clinical

standards.
Method Disk Content Susceptible Intermediate Resistant
Disk Diffusion
(Zone Diameter 75 ug >19 16 -18 <15
in mm)
MIC (pg/mL) N/A <32 N/A >128

Source: Barry A. L., Gavan T. L., Thornsberry C., Jones R. N. (1985). Interpretive standards
and quality control guidelines for cefpiramide disk susceptibility tests. Journal of Clinical
Microbiology, 21(5), 688-692.[1]

Table 2: Recommended Quality Control (QC) Strains

These are standard QC strains recommended by CLSI and EUCAST for susceptibility testing of
non-fastidious organisms.

Organism ATCC® Number

Escherichia coli 25922

Staphylococcus aureus 25923 (for disk diffusion) / 29213 (for MIC)
Pseudomonas aeruginosa 27853

Note: Specific acceptable QC ranges for Cefpiramide with these strains are not available in
current CLSI or EUCAST documents. Laboratories should establish their own internal QC
ranges.

Experimental Protocols
l. Disk Diffusion (Kirby-Bauer) Method

This method provides a qualitative assessment of susceptibility based on the inhibition of
bacterial growth around a Cefpiramide-impregnated disk.
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Materials:

o Cefpiramide disks (75 ug)

e Mueller-Hinton agar (MHA) plates (4 mm depth)
 Sterile saline or Tryptic Soy Broth (TSB)
 Sterile cotton swabs

¢ 0.5 McFarland turbidity standard

» Bacterial inoculum

e Incubator (35°C + 2°C)

Calipers or ruler

Procedure:

e Inoculum Preparation:

o From a pure, 18-24 hour culture, select 3-5 isolated colonies.
o Suspend the colonies in sterile saline or TSB.

o Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately
1-2 x 108 CFU/mL).

 Inoculation of MHA Plate:
o Within 15 minutes of preparing the inoculum, dip a sterile cotton swab into the suspension.
o Remove excess fluid by pressing the swab against the inside of the tube.

o Streak the swab evenly across the entire surface of the MHA plate in three directions,
rotating the plate approximately 60° each time to ensure uniform growth.

o Allow the plate to dry for 3-5 minutes with the lid slightly ajar.
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e Application of Cefpiramide Disk:
o Aseptically apply a 75 ug Cefpiramide disk to the center of the inoculated plate.
o Gently press the disk to ensure complete contact with the agar surface.

* Incubation:
o Invert the plate and incubate at 35°C + 2°C in ambient air for 16-20 hours.

« Interpretation of Results:

o After incubation, measure the diameter of the zone of complete growth inhibition in
millimeters.

o Interpret the results based on the historical criteria in Table 1.

Il. Broth Microdilution Method for Minimum Inhibitory
Concentration (MIC)

This quantitative method determines the lowest concentration of Cefpiramide that inhibits
visible bacterial growth.

Materials:

o Cefpiramide powder

o Cation-adjusted Mueller-Hinton Broth (CAMHB)

o 96-well microtiter plates

» Sterile diluents (e.g., water for injection, appropriate solvent)
» Bacterial inoculum

e Incubator (35°C + 2°C)

o Plate reader or manual reading aid
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Procedure:
e Preparation of Cefpiramide Stock Solution:

o Prepare a stock solution of Cefpiramide at a concentration of 1280 pug/mL or higher in a
suitable solvent.

o Preparation of Microtiter Plates:
o Dispense 50 uL of CAMHB into each well of a 96-well plate.
o Add 50 pL of the Cefpiramide stock solution to the first well of each row to be tested.

o Perform serial twofold dilutions by transferring 50 puL from each well to the next, resulting
in a concentration range (e.g., 0.25 to 128 ug/mL). Discard the final 50 L from the last
well.

 Inoculum Preparation:
o Prepare a bacterial suspension equivalent to a 0.5 McFarland standard.

o Dilute this suspension in CAMHB to achieve a final inoculum concentration of
approximately 5 x 10> CFU/mL in each well.

« Inoculation:

o Inoculate each well with 50 L of the standardized bacterial suspension.

o Include a growth control well (no antibiotic) and a sterility control well (no bacteria).
 Incubation:

o Cover the plate and incubate at 35°C + 2°C for 16-20 hours.
e Interpretation of Results:

o The MIC is the lowest concentration of Cefpiramide at which there is no visible growth
(turbidity).
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o Interpret the MIC value based on the historical criteria in Table 1.

lll. Agar Dilution Method for Minimum Inhibitory
Concentration (MIC)

This method involves incorporating Cefpiramide into the agar medium to determine the MIC. It
is considered a reference method and is useful for testing multiple isolates simultaneously.

Materials:

o Cefpiramide powder

e Mueller-Hinton Agar (MHA)
o Sterile Petri dishes

e Bacterial inoculum

 Inoculum replicating device (optional)

Incubator (35°C £ 2°C)
Procedure:
o Preparation of Cefpiramide-Agar Plates:

o Prepare a series of Cefpiramide stock solutions to achieve the desired final
concentrations in the agar.

o Melt MHA and cool to 45-50°C in a water bath.

o Add the appropriate volume of each Cefpiramide stock solution to molten MHA to create
a series of plates with twofold dilutions of the antibiotic (e.g., 0.25 to 128 pg/mL). Mix well
and pour into sterile Petri dishes.

o Prepare a growth control plate with no antibiotic.

 Inoculum Preparation:
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o Prepare a bacterial suspension equivalent to a 0.5 McFarland standard.

o Dilute this suspension to achieve a final inoculum of approximately 104 CFU per spot.

¢ Inoculation:

o Spot-inoculate the surface of each Cefpiramide-containing plate and the growth control
plate with the prepared bacterial suspensions. An inoculum replicating device can be used
for this purpose.

¢ Incubation:

o Allow the inoculum spots to dry, then invert the plates and incubate at 35°C + 2°C for 16-
20 hours.

e Interpretation of Results:

o The MIC is the lowest concentration of Cefpiramide that completely inhibits visible
growth. A faint haze or one or two colonies at the spot of inoculation should be
disregarded.

o Interpret the MIC value based on the historical criteria in Table 1.
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Caption: Workflow for Cefpiramide Disk Diffusion Susceptibility Testing.
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Caption: Workflow for Cefpiramide Broth Microdilution MIC Testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. The in vitro activity and beta-lactamase stability of cefpiramide compared with other beta-
lactam antibiotics - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for Cefpiramide
Susceptibility Testing of Clinical Isolates]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047137#protocols-for-testing-cefpiramide-
susceptibility-of-clinical-isolates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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